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Compound of Interest

Compound Name: p-Nitrophenyl laurate

Cat. No.: B1198060 Get Quote

The proper disposal of p-Nitrophenyl laurate is a critical aspect of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

adherence to established protocols is paramount to mitigate risks and ensure compliance with

regulatory standards. This guide provides a comprehensive, step-by-step approach to the safe

handling and disposal of p-Nitrophenyl laurate.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is essential to handle p-Nitrophenyl laurate with

the appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,

safety goggles, and a laboratory coat. All handling should be conducted in a well-ventilated

area, preferably within a fume hood, to prevent the inhalation of any dust or aerosols.[1][2] In

the event of skin contact, the affected area should be washed thoroughly with soap and water.

[1] If the substance comes into contact with the eyes, they should be flushed with water as a

precaution.[1]

Quantitative Data for Disposal Considerations
While specific quantitative limits for disposal may vary based on local regulations, the following

table summarizes key information pertinent to the safe handling and disposal of p-Nitrophenyl
laurate.
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Property Value/Information Source

Synonyms
4-Nitrophenyl laurate, p-

nitrophenyl dodecanoate
[1][3]

CAS Number 1956-11-2 [1][4]

Molecular Formula C18H27NO4 [1][3]

Appearance
Solid (dust formation should be

avoided)
[1]

Disposal Method
Collection in sealed containers

for professional disposal
[1][2]

Environmental Fate

Not classified as a PBT

(Persistent, Bioaccumulative,

and Toxic) or vPvB (very

Persistent and very

Bioaccumulative) substance.

However, it should not be

released into the environment.

[1][4]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of p-Nitrophenyl laurate waste involves

segregation, secure containment, and transfer to a licensed waste disposal service. Direct

chemical treatment or neutralization by laboratory personnel is not advised without specific,

validated protocols.

1. Waste Segregation and Collection:

Solid Waste: Collect solid p-Nitrophenyl laurate, including contaminated items such as

weighing paper, pipette tips, and gloves, in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: If p-Nitrophenyl laurate is in a solution, collect it in a separate, compatible,

and clearly labeled container for liquid chemical waste. Do not mix with other waste streams

unless explicitly permitted by your institution's safety protocols.
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Contaminated Labware: Reusable labware that has come into contact with p-Nitrophenyl
laurate should be decontaminated according to standard laboratory procedures before

washing. Disposable labware should be placed in the solid waste container.

2. Container Management:

Keep the waste container securely closed when not in use.[1]

Ensure the container is accurately labeled with "p-Nitrophenyl laurate" and any other

required hazard information as per your institution's and local regulations.

3. Storage:

Store the waste container in a designated, secure area for chemical waste, away from

incompatible materials. This area should be well-ventilated.

4. Professional Disposal:

Arrange for the collection and disposal of the p-Nitrophenyl laurate waste through a

licensed and approved professional waste disposal company.[1][2] These companies are

equipped to handle and dispose of chemical waste in an environmentally responsible and

compliant manner.

Do not pour p-Nitrophenyl laurate or its solutions down the drain.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of p-Nitrophenyl laurate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1198060?utm_src=pdf-body
https://www.benchchem.com/product/b1198060?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-nitrophenyl-laurate.pdf
https://www.benchchem.com/product/b1198060?utm_src=pdf-body
https://www.benchchem.com/product/b1198060?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-nitrophenyl-laurate.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Nitrophenyl_Stearate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1198060?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Nitrophenyl_Stearate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1198060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate p-Nitrophenyl
laurate Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill or Residue?

Solid Waste
(e.g., contaminated gloves, paper)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Collect in Labeled
Solid Waste Container

Collect in Labeled
Liquid Waste Container

Store Securely in
Designated Waste Area

Arrange for Professional
Waste Disposal

Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1198060?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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